Cas no 1805858-99-4 (1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805858-99-4
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4980004
• Update Time: 2025-07-18

1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF4O/c11-5-7(16)3-6-1-2-9(12)8(4-6)10(13,14)15/h1-2,4H,3,5H2
• InChI Key： SNCCBWRVZLBODR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C(F)(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805858-99-4)

1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one, with the CAS number 1805858-99-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a trifluoromethyl group, and a fluoro-substituted phenyl ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The molecular formula of 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one is C₁₁H₉BrF₄O, and its molecular weight is approximately 307.08 g/mol. The compound's structure can be represented as:

C11H9BrF4O

The presence of the bromine atom and the trifluoromethyl group in 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one makes it an excellent candidate for various chemical reactions, particularly those involving nucleophilic substitution and electrophilic aromatic substitution. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The trifluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. The fluoro-substituted phenyl ring in 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one further enhances these properties, contributing to its potential as a lead compound in drug discovery.

1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one has been studied for its potential applications in various therapeutic areas. For instance, recent research has explored its use as an intermediate in the synthesis of anti-cancer drugs. The bromine atom can be readily substituted with other functional groups, allowing for the creation of a wide range of derivatives with different biological activities. This flexibility makes it a valuable starting material for combinatorial chemistry approaches.

In addition to its use in drug synthesis, 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one has also shown promise in the development of imaging agents. The fluorine atoms can be detected using nuclear magnetic resonance (NMR) techniques, making it useful for tracking the distribution and metabolism of molecules in biological systems. This property is particularly valuable in preclinical studies and clinical trials where non-invasive imaging techniques are essential.

The physical and chemical properties of 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one have been extensively characterized. It is a solid at room temperature with a melting point ranging from 65°C to 67°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are important considerations when designing synthetic routes and formulation strategies.

The safety profile of 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one has also been evaluated. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken due to its reactivity with certain chemicals and its potential to form hazardous by-products under specific conditions. Researchers working with this compound should follow standard laboratory safety protocols to ensure safe handling and storage.

In conclusion, 1-Bromo-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805858-99-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for the development of new drugs and imaging agents. Ongoing research continues to explore its full potential, highlighting its importance in modern chemical and biological sciences.